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Compound of Interest

Compound Name: L-Glutamic acid-13C5,15N

Cat. No.: B12059515

For researchers, scientists, and professionals in drug development, the use of isotopically
labeled compounds is crucial for a variety of applications, from metabolic studies to advanced
analytical techniques. This guide provides an in-depth overview of L-Glutamic acid-3Cs,°N, a
stable isotope-labeled version of the key neurotransmitter and metabolite, L-glutamic acid. This
document details available suppliers, their product specifications, and insights into its
applications.

Supplier and Purity Comparison

The selection of a suitable supplier for L-Glutamic acid-13Cs,>N is a critical first step in any
research endeavor. The table below summarizes the offerings from several prominent
suppliers, focusing on key quantitative data such as isotopic enrichment and chemical purity to
facilitate a direct comparison.
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It is important to note that some suppliers offer variations of the labeled compound, such as the
deuterated form from Cambridge Isotope Laboratories, which may be advantageous for
specific experimental designs.[6] Researchers should consult the respective supplier's
certificate of analysis for lot-specific purity information.

Experimental Applications and Methodologies

L-Glutamic acid-13Cs,1°N serves as a tracer in a multitude of experimental contexts. Its primary
utility lies in its ability to be distinguished from its unlabeled counterpart by mass spectrometry
(MS) and nuclear magnetic resonance (NMR) spectroscopy. This allows for the precise tracking
and quantification of glutamic acid metabolism and its role in various biological processes.

While detailed, step-by-step experimental protocols are often specific to the research question
and instrumentation, the general workflow for utilizing L-Glutamic acid-13Cs,*>N in a typical
metabolic labeling study is outlined below.

General Workflow for in vitro Metabolic Labeling

The following diagram illustrates a generalized workflow for a cell-based metabolic labeling
experiment using L-Glutamic acid-13Cs,*>N.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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